Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
Brand Name:
Vulcanchem
CAS No.:
10538-58-6
VCID:
VC0140377
InChI:
InChI=1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C25H40O4
Molecular Weight:
404.6 g/mol
Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
CAS No.: 10538-58-6
Reference Standards
VCID: VC0140377
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol
| CAS No. | 10538-58-6 |
|---|---|
| Product Name | Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate |
| Molecular Formula | C25H40O4 |
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | LOJPGRHPJBGMMF-CNZSLQMUSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C |
| Synonyms | 12-Hydroxy-3-oxo-cholan-24-oic Acid Methyl Ester; Methyl 12α-Hydroxy-3-oxo-5β-cholanate; Methyl-3-keto-12α-hydroxy-5β-cholanoate |
| PubChem Compound | 114579 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume